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Compound of Interest

Compound Name: Daidzein-3',5',8-d3

Cat. No.: B026482

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies
typically presented in a Certificate of Analysis (CoA) for the isotopically labeled compound,
Daidzein-3',5',8-d3. This internal standard is critical for accurate quantification in metabolic,
pharmacokinetic, and clinical studies involving its non-labeled counterpart, daidzein.

Compound Information

Daidzein-3',5",8-d3 is a deuterated form of daidzein, a naturally occurring isoflavone found in
soybeans and other legumes. The stable isotope labeling allows it to be distinguished from
endogenous daidzein by mass spectrometry, making it an ideal internal standard for analytical

assays.

Table 1: General Compound Specifications
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Parameter

Specification

Compound Name

Daidzein-3',5',8-d3

7-Hydroxy-3-(4-hydroxyphenyl-3,5-d2)-4H-1-

Alternate Names

benzopyran-4-one-8-d; 4',7-

Dihydroxyisoflavone-d3[1]

CAS Number 220930-96-1[1][2]

Unlabeled CAS Number 486-66-8[2]

Molecular Formula C15H7D304[1]

Molecular Weight 257.26 g/mol

Appearance Crystalline solid

Storage Store refrigerated (+2°C to +8°C). Protect from

light.

Quantitative Data

The following tables summarize the key quantitative data found on a typical CoA for Daidzein-

3',5',8-d3, ensuring its identity, purity, and suitability for quantitative analysis.

Table 2: Purity and Isotopic Enrichment

Analysis Method

Result

Chemical Purity HPLC

298%

Isotopic Purity Mass Spectrometry

>97% Deuterium Incorporation

Concentration (if sold as ] )
) Gravimetric
solution)

60 pg/mL in acetonitrile-Ds

Experimental Protocols

Detailed methodologies are crucial for understanding the quality of the standard. Below are

typical protocols for the key analyses performed.
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3.1. High-Performance Liquid Chromatography (HPLC) for Chemical Purity

e Objective: To determine the chemical purity of the Daidzein-3',5',8-d3 standard by
separating it from any non-labeled daidzein or other impurities.

¢ Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: A C18 reversed-phase column (e.g., Zorbax SB-CN, 250 mm x 4.6 mm, 5 um
particle size) is commonly used for isoflavone separation.

o Mobile Phase: A gradient elution is typically employed, for example, with a mixture of 0.1%
acetic acid in water (A) and 0.1% acetic acid in acetonitrile (B).

o Flow Rate: 1.0 mL/min.

o Detection: UV absorbance is monitored at a wavelength of 254 nm or 260 nm.

e Procedure: A known concentration of the Daidzein-3',5',8-d3 is dissolved in a suitable
solvent (e.g., methanol or acetonitrile). The solution is injected into the HPLC system. The
peak area of the Daidzein-3',5',8-d3 is compared to the total area of all observed peaks to
calculate the chemical purity.

3.2. Mass Spectrometry (MS) for Isotopic Purity and Identity Confirmation

o Objective: To confirm the molecular weight of Daidzein-3',5',8-d3 and determine the extent
of deuterium incorporation.

e Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system
(LC-MS).

« lonization: Electrospray ionization (ESI) is a common technique for isoflavones.

e Analysis Mode: The analysis is performed in selected ion monitoring (SIM) mode to monitor
the mass-to-charge ratios (m/z) of both the labeled and unlabeled daidzein.

¢ Monitored lons:

o Daidzein: m/z 255
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o Daidzein-3',5',8-d3: m/z 258 (or corresponding adducts)

e Procedure: A solution of the compound is introduced into the mass spectrometer. The
relative intensities of the ion signals corresponding to Daidzein-3',5',8-d3 and any unlabeled
daidzein are used to calculate the isotopic purity. The observed mass spectrum is compared
to the theoretical mass spectrum to confirm the compound's identity.

Visualized Workflows

4.1. Certificate of Analysis (CoA) Generation Workflow

The following diagram illustrates the typical workflow for generating a Certificate of Analysis for
a chemical standard like Daidzein-3',5',8-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Daidzein-
3',5',8-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026482#daidzein-3-5-8-d3-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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